Cas no 76481-05-5 (2,6-Octadien-1-ol, 3-(fluoromethyl)-7-methyl-, acetate, (2Z)-)

• Product name: 2,6-Octadien-1-ol, 3-(fluoromethyl)-7-methyl-, acetate, (2Z)-
• CAS No: 76481-05-5
• MF: C₁₂H₂₁FO₃
• MW: 232.291747808456
• CID: 537707
• PubChem ID: 71403526

2,6-Octadien-1-ol, 3-(fluoromethyl)-7-methyl-, acetate, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadien-1-ol, 3-(fluoromethyl)-7-methyl-, acetate, (2Z)-
• acetic acid,3-(fluoromethyl)-7-methylocta-2,6-dien-1-ol
• Acetic acid--3-(fluoromethyl)-7-methylocta-2,6-dien-1-ol (1/1)
• DTXSID50824430
• 76481-05-5

• Inchi： InChI=1S/C10H17FO.C2H4O2/c1-9(2)4-3-5-10(8-11)6-7-12;1-2(3)4/h4,6,12H,3,5,7-8H2,1-2H3;1H3,(H,3,4)
• InChI Key： UEWFMKJUKWUYFP-UHFFFAOYSA-N
• SMILES： CC(=CCCC(=CCO)CF)C.CC(=O)O

Computed Properties

• Exact Mass: 232.14753
• Monoisotopic Mass: 232.14747269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53